Cas no 25933-36-2 (1(3H)-Isobenzofuranone, 3-(4-bromophenyl)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-(4-bromophenyl)-
• CAS No: 25933-36-2
• MF: C₁₄H₉BrO₂
• MW: 289.124063253403
• CID: 1424940
• PubChem ID: 10589483
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 3-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-(4-bromophenyl)-
• 3-(4-bromophenyl)-3H-2-benzofuran-1-one
• NOBDTJIRKOOPJW-UHFFFAOYSA-N
• 3-(4-Bromophenyl)isobenzofuran-1(3H)-one
• DTXSID80442227
• 3-(p-bromophenyl)phthalide
• STK695128
• 25933-36-2
• 3-(4-bromophenyl)-2-benzofuran-1(3H)-one

• Inchi： 1S/C14H9BrO2/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(16)17-13/h1-8,13H
• InChI Key： NOBDTJIRKOOPJW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 287.97857
• Monoisotopic Mass: 287.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3